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Compound of Interest

Compound Name: Azamethiphos-d6

Cat. No.: B563269

Identification and Hazard Classification

Azamethiphos-d6 is the deuterated isotopologue of Azamethiphos.[1] While specific GHS
classification for the d6 variant is not always detailed, the parent compound, Azamethiphos, is

classified as a potent neurotoxin that functions by inhibiting acetylcholinesterase (AChE), an

essential enzyme for nerve function.[3][4]

Hazard Statements for Azamethiphos (applicable as a primary reference for Azamethiphos-
deé):

May be fatal if swallowed.

Harmful if absorbed through the skin.
Causes substantial but temporary eye injury.
A moderate eye and mild skin irritant.

Highly toxic by ingestion and inhalation.

Very toxic to aquatic life.[5]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties for both

Azamethiphos-d6 and its parent compound, Azamethiphos.
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Property Azamethiphos-d6 Azamethiphos

Molecular Formula CoHaDeCIN20sPS[1][6] CoH10CIN20s5PS[ 3]

Molecular Weight 330.71 g/mol [1][6] 324.68 g/mol [7]

CAS Number 1189894-02-7[1][6] 35575-96-3[1]

Appearance Off-White Crystalline White to grey crystalline
Powder[6] solid[8]

Melting Point 92-93°CJ6] 88-93°C

Vapor Pressure Not Available 0.0049 x 1073 Pa (at 20°C)

Solubility in Water Not Available 1.1 g/kg (at 20°C)

Specific Gravity Not Available 1.60 g/cm3

Toxicological Information

Azamethiphos-d6 is expected to share a similar toxicological profile with Azamethiphos, which
is a cholinesterase inhibitor.[3] Exposure can lead to symptoms ranging from excessive
salivation and eye-watering at low doses to muscle spasms, convulsions, and potentially death
at higher doses.[3][5]

Mechanism of Action

As an organophosphate, Azamethiphos acts by inhibiting the enzyme acetylcholinesterase
(AChE).[3][8] This inhibition leads to an accumulation of the neurotransmitter acetylcholine,
causing overstimulation of nerve endings.
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Caption: Mechanism of Acetylcholinesterase (AChE) inhibition by Azamethiphos.

Quantitative Toxicity Data (Azamethiphos)

Specific quantitative toxicity data for Azamethiphos-d6 is not readily available in the provided

safety data sheets.[2] The following data for the parent compound, Azamethiphos, is presented

as the primary reference for risk assessment.

Test Type Species Route Value

LDso Rat Oral 834 mg/kgl[5]

LDso Hamster Oral 1764 mg/kg[5]
LDso Rabbit Dermal >2020 mg/kg[5]
LDso Rat Dermal >2150 mg/kg[5]
LCso Daphnia magna Aquatic 0.33 pg/L[5]
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Experimental Protocols and Safe Handling

While detailed protocols for the toxicological assays are not provided in the safety data sheets,
this section outlines the established procedures for safe handling, emergency response, and
personal protection as mandated by safety guidelines.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. This includes chemical-resistant gloves, tightly
fitting safety goggles, and a full-face respirator if exposure limits are exceeded or dust
formation is significant.[2][9]

Required PPE for
Azamethiphos-d6é Handling

Body Protection
(Fire/flame resistant and
impervious clothing)

Skin Protection
(Chemical impermeable gloves)

Eye/Face Protection
(Tightly fitting safety goggles)

Respiratory Protection
(Full-face respirator if dust is present)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for safe handling.

Handling and Storage Protocol

e Handling: Handle in a well-ventilated area.[9] Avoid the formation of dust and aerosols.[9] Do
not breathe dust. Avoid contact with eyes, skin, and clothing.[9] Wash hands thoroughly after
handling.[9]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[9] Store
away from oxidizing agents, foodstuffs, and incompatible materials.[9]

Accidental Release Measures

» Evacuation: Evacuate personnel to a safe area, keeping people away and upwind of the
spill.[9]
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e Ventilation: Ensure adequate ventilation.[9]
« Ignition Sources: Remove all sources of ignition.[9]

« Containment: Prevent further leakage if it is safe to do so. Do not let the chemical enter
drains.[9]

o Cleanup: Sweep up the material, place it in a suitable closed container for disposal, and
avoid raising dust.[9] Wash the spill site after material pickup is complete.

First-Aid Measures Workflow

Immediate medical attention is crucial in case of exposure. Atropine has been shown to be an
effective antidote for the anticholinesterase effects of Azamethiphos.[10]

Exposure Event

Exposure Royte

( Inhalation) ( Skin Contact ) ( Eye Contact ) ( Ingestion )

Imymediate Action

Move to fresh air. Take off contaminated clothing. Rinse with pure water Rinse mouth with water.
Provide oxygen if breathing is difficult. Wash with soap and water. for at least 15 minutes. Do NOT induce vomiting.

Seek Immediate
Medical Advice

Click to download full resolution via product page

Caption: First-aid workflow following an exposure event.

Stability and Reactivity
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o Chemical Stability: Stable at room temperature.
» Conditions to Avoid: Oxidizing agents.

e Incompatible Materials: Data not available for Azamethiphos-d6, but oxidizing agents
should be avoided for Azamethiphos.

e Hazardous Decomposition Products: Thermal decomposition may produce toxic fumes,
including carbon monoxide, carbon dioxide, nitrogen oxides, sulfur oxides, and phosphorous
oxides.

e Hazardous Polymerization: Will not occur.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[2][9]

o Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to
prevent contact with skin and eyes.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety data sheet (SDS) for Azamethiphos-d6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563269#safety-data-sheet-sds-for-azamethiphos-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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